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Get Quote

Aspect Details Source / Crop

Recommended PHI 3 days Cucumber [1]

Half-life 3.4 - 3.7 days Oriental Melon

[2]

Maximum Residue (at PHI) 0.029 mg/kg Cucumber [1]

Chronic Risk Quotient (RQc) 5.64% - 21.97% (Acceptable) Cucumber [1]

Short-Term Risk Quotient
(RQa)

0.38% (Children) - 2.85% (Adults)

(Acceptable)

Cucumber [1]

Analytical LOQ 0.01 mg/kg Oriental Melon

[2]

Experimental Protocol for Residue Analysis

For researchers needing to verify residue levels, the following gas chromatography with electron capture

detection (GC-ECD) method, adapted from a study on oriental melon, provides a reliable approach [2].
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Sample Preparation and Extraction

Homogenization: Take a representative 20 g sample of the homogenized cucumber fruit and place it
in a plastic bottle.

Extraction: Add 100 mL of acetonitrile (ACN) to the bottle and shake manually for 1 minute.
Salting Out: Add 15 g of sodium chloride (NaCl) to the mixture. Shake mechanically for 30 minutes

and then centrifuge at 2000 rpm for 10 minutes.
Concentration: Aspirate 40 mL of the upper ACN layer, transfer it to a round-bottomed flask, and

evaporate to dryness using a rotary vacuum evaporator at 40°C.
Reconstitution: Dissolve the dried residues in 6 mL of n-hexane.

Cleanup

SPE Preparation: Pre-condition a Florisil solid-phase extraction (SPE) cartridge (1 g, 6 mL) with 6

mL of n-hexane and discard the eluent.
Loading and Elution: Load the n-hexane solution from the reconstitution step onto the cartridge.

Elute the analyte with 10 mL of an acetone/n-hexane mixture (10:90, v/v).
Final Concentration: Evaporate the eluate to dryness and reconstitute the final residue in 4 mL of

acetone for instrumental analysis.

Instrumental Analysis

GC-ECD Analysis:

Column: Agilent Ultra 2 capillary column (50 m × 320 μm i.d. × 0.17 μm film thickness).
Oven Program: Hold at 150°C for 1 min, then increase to 280°C at 15°C/min and hold for 7

min.
Retention Time: Picoxystrobin elutes at approximately 7.7 minutes.

Confirmation:
Analysis can be performed using GC-MS in selected ion monitoring (SIM) mode. Characteristic

ions for picoxystrobin include m/z 145.0, 173.0, 303.0, and 335.0 [2].

The workflow for this analytical method is summarized in the following diagram:
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Frequently Asked Questions (FAQs)

Q: What is the basis for the 3-day PHI for picoxystrobin on cucumbers? A: The 3-day PHI is determined

through field residue trials. Studies show that residues of picoxystrobin dissipate rapidly, with a half-life of

about 3.4 days. By the 3rd day, residue levels fall to 0.029 mg/kg, which is significantly below the maximum

residue limit (MRL) of 0.5 mg/kg established in China. Risk assessments confirm that these residue levels

pose negligible risk to consumers [1].

Q: How does the dissipation rate of picoxystrobin compare to other strobilurin fungicides? A:

Picoxystrobin degrades relatively quickly. In the same cucumber study, pyraclostrobin, another strobilurin

fungicide, had a longer half-life of up to 8.2 days [1]. This highlights the importance of compound-specific

residue data and underscores that picoxystrobin's short persistence contributes to its favorable safety profile

when used correctly.

Q: My research involves other cucurbit crops. Is the 3-day PHI universally applicable? A: While the 3-

day PHI is scientifically validated for cucumbers, it may not be directly transferable to other crops. For

example, a study on oriental melon also demonstrated a short half-life of 3.4-3.7 days for picoxystrobin and

found no health risks from the application [2]. However, official PHIs can vary by crop and regional
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regulations. You should consult local regulatory authorities for crop-specific PHIs or conduct supervised

field trials to generate the necessary data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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